BENGHE Validation & Comparative

Check Availability & Pricing

Elemental analysis calculat

Author: BenchCl

‘ Compound of Interest

Compound Name: 2-Chloro-1,3,5-trimethoxybenzene
CAS No.: 67827-56-9
Cat. No.: B1345492

Title: Elemental Analysis of Halogenated Building Blocks: A Methodological Comparison for 2-Chloro-1,3,5-trimethoxybenzene

Executive Summary 2-Chloro-1,3,5-trimethoxybenzene (CAS: 67827-56-9) is a sterically demanding aryl halide frequently utilized as a reactant in |
building block is a strict quality control requirement. However, the presence of the chlorine atom introduces significant matrix interference during stanc
Microcoulometry), providing theoretical calculations, experimental workflows, and comparative data.

Theoretical Elemental Calculation

Before evaluating instrumental performance, we must establish the absolute theoretical mass percentages for 2-Chloro-1,3,5-trimethoxybenzene ((
deviation (RSD).

» Carbon (C): 9 atoms x 12.011 g/mol = 108.099 g/mol

o Hydrogen (H): 11 atoms x 1.008 g/mol = 11.088 g/mol

Chlorine (Cl): 1 atom x 35.453 g/mol = 35.453 g/mol
e Oxygen (O): 3 atoms x 15.999 g/mol = 47.997 g/mol
« Total Molecular Weight: 202.637 g/mol

Theoretical Composition Benchmark:

o %C: (108.099 / 202.637) x 100 = 53.35%

* %H: (11.088 / 202.637) x 100 = 5.47%

e %CI: (35.453/202.637) x 100 = 17.50%

e %0: (47.997 / 202.637) x 100 = 23.69%

Comparative Analytical Modalities

A. Automated CHNS/O Analysis (Modified Dumas Method) Modern elemental analyzers utilize dynamic flash combustion to determine C, H, and O si
critical challenge: chlorine combusts into hydrogen chloride (HCI) and free chlorine gas (CI2)[2]. Causality & Solution: If these halogenated gases rea
combustion tube must be packed with a halogen scrubber, typically silver wool or silver tungstate (Ag2WO4). The silver reacts stoichiometrically with

B. Oxidative Microcoulometry (NSX Analysis) While CHNS/O analyzers intentionally trap chlorine to protect the detector, microcoulometry is designec
The electrical charge required to regenerate the consumed Ag+ is directly proportional to the chlorine concentration, offering extreme sensitivity withc
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C. Schoninger Flask Combustion + lon Chromatography (SFC-IC) A highly reliable, albeit more manual, alternative for halogen quantification. The sa
then quantified via lon Chromatography.

Experimental Protocols

Protocol 1: CHNS/O Determination via Flash Combustion

« Sample Preparation: Weigh 2.000 — 3.000 mg of 2-Chloro-1,3,5-trimethoxybenzene into a combustible tin (Sn) capsule using a microbalance[5].
« Flash Combustion: Drop the Sn capsule into the quartz combustion reactor (1000°C). The oxidation of the tin capsule triggers a localized exotherm
+ Halide Scrubbing: Pass the combustion gases (CO2, H20, HCI, O2) through a bottom layer of silver wool inside the reactor to precipitate AgCI[2].
» Reduction: Route the scrubbed gas stream through a reduction furnace containing elemental copper at 600°C to remove excess oxygen[2].

* Separation & Detection: Sweep the gases via Helium carrier gas through a GC column. Quantify the separated CO2 and H20 peaks using a TCD[!
Protocol 2: Chlorine Determination via Microcoulometry

« Sample Introduction: Introduce 1.000 mg of the compound into a horizontal furnace via a quartz boat.

+ Combustion: Combust the sample at 1050°C in an Ar/O2 mixture to quantitatively convert organic chlorine to HCI[7].

+ Coulometric Titration: Route the HCI gas into a titration cell containing an acetic acid electrolyte and Ag+ ions.

« Quantification: Measure the current required to regenerate the Ag+ consumed by the precipitation of AgCI. Calculate the mass percentage based o

Performance Data Comparison

The following table synthesizes expected experimental performance data for 2-Chloro-1,3,5-trimethoxybenzene across the three discussed modalit

Parameter Theoretical Value (%) CHNSIO Analyzer (Modi
Carbon (C) 53.35 53.28 £ 0.15

Hydrogen (H) 5.47 5.51+0.08

Oxygen (O) 23.69 23.80+0.20

Chlorine (Cl) 17.50 N/A (Trapped)

Analysis Time N/A ~10 mins

Primary Use N/A C, H, O Quantification

Analytical Workflows
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Comparative analytical workflows for C, H, O, and Cl determination in halogenated compounds.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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